Cas no 820967-11-1 (4H-1-Benzopyran-4-one, 2,3-dimethyl-6-[2-(methylamino)-4-thiazolyl]-)

• Product name: 4H-1-Benzopyran-4-one, 2,3-dimethyl-6-[2-(methylamino)-4-thiazolyl]-
• CAS No: 820967-11-1
• MF: C₁₅H₁₄N₂O₂S
• MW: 286.348862171173
• CID: 699249
• PubChem ID: 71420206

4H-1-Benzopyran-4-one, 2,3-dimethyl-6-[2-(methylamino)-4-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 2,3-dimethyl-6-[2-(methylamino)-4-thiazolyl]-
• 2,3-dimethyl-6-[2-(methylamino)-1,3-thiazol-4-yl]chromen-4-one
• 2,3-Dimethyl-6-(2-(methylamino)thiazol-4-yl)-4H-chromen-4-one
• 2,3-dimethyl-6-[2-(methylamino)-1,3-thiazol-4-yl]-4H-chromen-4-one
• 2,3-Dimethyl-6-[2-(methylamino)-1,3-thiazol-4-yl]-4H-1-benzopyran-4-one
• 820967-11-1
• DTXSID00839413

• Inchi： InChI=1S/C15H14N2O2S/c1-8-9(2)19-13-5-4-10(6-11(13)14(8)18)12-7-20-15(16-3)17-12/h4-7H,1-3H3,(H,16,17)
• InChI Key： LTYBNCXUYQIGFE-UHFFFAOYSA-N
• SMILES： CC1=C(OC2=C(C1=O)C=C(C=C2)C3=CSC(=N3)NC)C

Computed Properties

• Exact Mass: 286.07759887g/mol
• Monoisotopic Mass: 286.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.5Ų